Cas no 2034411-84-0 (1-[(4-fluorophenyl)methyl]-3-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea)

• Product Name: 1-[(4-fluorophenyl)methyl]-3-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea
• CAS No: 2034411-84-0
• MF: C₂₂H₂₈FN₅O
• MW: 397.48902797699
• CID: 5551416
• Update Time: 2025-10-21

1-[(4-fluorophenyl)methyl]-3-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-fluorophenyl)methyl]-3-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea

• Inchi： 1S/C22H28FN5O/c1-15-25-20-5-3-2-4-19(20)21(26-15)28-12-10-18(11-13-28)27-22(29)24-14-16-6-8-17(23)9-7-16/h6-9,18H,2-5,10-14H2,1H3,(H2,24,27,29)
• InChI Key： DTEJQFVYFIMGMQ-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(F)C=C1)C(NC1CCN(C2=C3C(=NC(C)=N2)CCCC3)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-[(4-fluorophenyl)methyl]-3-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea

1-[(4-Fluorophenyl)methyl]-3-[1-(2-Methyl-5,6,7,8-Tetrahydroquinazolin-4-yl)piperidin-4-yl]urea (CAS No. 2034411-84-0): A Comprehensive Overview

1-[(4-Fluorophenyl)methyl]-3-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea (CAS No. 2034411-84-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a urea derivative with a complex structure that includes a fluorophenyl group, a piperidine ring, and a tetrahydroquinazoline moiety. The unique combination of these functional groups endows the compound with a range of biological activities and potential therapeutic applications.

The chemical structure of 1-[(4-fluorophenyl)methyl]-3-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea is characterized by its intricate arrangement of aromatic and heterocyclic rings. The presence of the fluorophenyl group introduces significant electronic and steric effects, which can influence the compound's pharmacokinetic properties and biological activity. The piperidine ring provides flexibility and conformational stability, while the tetrahydroquinazoline moiety contributes to the compound's overall hydrophobicity and receptor binding affinity.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of this compound. One of the most promising areas of investigation is its activity as a selective serotonin reuptake inhibitor (SSRI). Studies have shown that 1-[(4-fluorophenyl)methyl]-3-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea exhibits potent SSRI activity in vitro and in vivo. This property makes it a potential candidate for the treatment of mood disorders such as depression and anxiety.

Beyond its SSRI activity, this compound has also been evaluated for its anti-inflammatory properties. Research has demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-[(4-fluorophenyl)methyl]-3-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea may have therapeutic potential in the management of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-[(4-fluorophenyl)methyl]-3-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea has been extensively studied to optimize its therapeutic use. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, the compound exhibits low toxicity in animal models, which is a crucial factor for its development as a safe and effective drug candidate.

Clinical trials are currently underway to further evaluate the safety and efficacy of this compound in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. These findings have paved the way for more advanced clinical studies to assess its therapeutic potential in various indications.

In conclusion, 1-[(4-fluorophenyl)methyl]-3-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea (CAS No. 2034411-84-0) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.